Cas no 2171799-78-1 (9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane)

• Product Name: 9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane
• CAS No: 2171799-78-1
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5993144
• PubChem ID: 165598837
• Update Time: 2025-07-01

9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane
• 9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
• 2171799-78-1
• EN300-1641398

• Inchi： 1S/C13H25NO2/c1-10(2)6-11(3)7-12-13(8-15-9-13)16-5-4-14-12/h10-12,14H,4-9H2,1-3H3
• InChI Key： PDDPZHJUZZHCFZ-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)CC(C)C)C21COC2

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane

9-(2,4-Dimethylpentyl)-2,5-Dioxa-8-Azaspiro[3.5]Nonane: A Comprehensive Overview

9-(2,4-Dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane is a complex organic compound with the CAS registry number 2171799-78-1. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this molecule is intriguing due to its spiro arrangement and the presence of oxygen and nitrogen atoms within its framework. The compound's IUPAC name provides a clear description of its structure: the spiro system consists of a three-membered and a five-membered ring, with oxygen atoms at positions 2 and 5 and an amino group at position 8. The substituent at position 9 is a 2,4-dimethylpentyl group, adding further complexity to the molecule.

The synthesis of 9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in asymmetric synthesis have enabled researchers to construct such complex molecules with high efficiency. For instance, the use of chiral catalysts in ring-closing metathesis has been pivotal in forming the spiro system. Additionally, the introduction of the 2,4-dimethylpentyl group can be achieved through alkylation or conjugate addition reactions.

One of the most notable applications of this compound lies in its potential as a building block for drug discovery. The spiro structure is known to exhibit unique pharmacokinetic properties, making it an attractive candidate for medicinal chemists. Recent studies have explored its role as a ligand in metalloenzyme inhibitors and as a scaffold for bioactive molecules. For example, researchers have reported that derivatives of this compound can modulate enzyme activity by binding to specific active sites.

The structural versatility of 9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane has also led to its investigation in materials science. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions makes it a promising candidate for self-assembled monolayers and stimuli-responsive materials. Recent experiments have demonstrated that this compound can serve as a template for organizing functional groups in nanoscale structures.

In terms of biological activity, 9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane has shown potential as an antagonist for certain G-protein coupled receptors (GPCRs). This activity is attributed to its ability to mimic endogenous ligands while maintaining structural rigidity due to the spiro system. Preclinical studies have indicated that it may possess anti-inflammatory properties by inhibiting pro-inflammatory cytokine production.

The environmental impact of this compound is another area of active research. Due to its complex structure, it may undergo slow degradation under environmental conditions unless subjected to specific microbial or enzymatic processes. However, recent findings suggest that certain microorganisms can metabolize similar spiro compounds efficiently under aerobic conditions.

In conclusion, 9-(2,4-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No: 2171799-78-1) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines.